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Compound of Interest

Compound Name:
N-Stearoyl-DL-

dihydrolactocerebroside

Cat. No.: B091782 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling N-Stearoyl-DL-dihydrolactocerebroside. The

following procedures ensure safe handling, storage, and disposal of this compound.

Compound Information
Identifier Value

Chemical Name N-Stearoyl-DL-dihydrolactocerebroside

CAS Number 15373-20-3

Molecular Formula C₄₈H₉₃NO₁₃

Molecular Weight 892.25

Appearance Solid (Assumed)

Primary Route of Exposure Inhalation of dust, skin and eye contact

Hazard Identification and Precautionary Measures
The hazards of N-Stearoyl-DL-dihydrolactocerebroside have not been fully characterized.[1]

Therefore, it is prudent to handle it as a potentially hazardous substance. Key safety

precautions include avoiding dust formation and preventing contact with skin and eyes.[1]
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Personal Protective Equipment (PPE) Requirements

A comprehensive PPE strategy is essential to minimize exposure. The following table outlines

the recommended PPE for handling N-Stearoyl-DL-dihydrolactocerebroside, particularly in

its powdered form.

Protection Type Recommended PPE Rationale

Eye and Face

Safety glasses with side

shields or safety goggles. A

face shield should be worn in

addition to safety glasses or

goggles if there is a splash

hazard.[2]

Protects against airborne

particles and splashes.

Hand

Chemical-resistant gloves

(e.g., nitrile). Consider double-

gloving for added protection.[2]

Prevents skin contact and

absorption.[1]

Body

A laboratory coat or long-

sleeved shirt and long pants.

[3]

Protects skin from accidental

contact with the powder.

Respiratory

Use in a well-ventilated area. If

dust formation is likely, a

NIOSH-approved respirator

(e.g., N95) is recommended.[4]

Prevents inhalation of airborne

particles.[3]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is critical for safety and experimental integrity.

1. Preparation:

Ensure the work area, typically a chemical fume hood or a designated bench with adequate
ventilation, is clean and uncluttered.
Confirm that all necessary PPE is available and in good condition.
Have spill control materials (e.g., absorbent pads, designated waste container) readily
accessible.
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2. Weighing and Aliquoting:

Perform all manipulations that may generate dust, such as weighing, within a chemical fume
hood or a ventilated balance enclosure.
Use non-sparking tools to handle the solid material.[1]
To minimize dust, handle the compound gently and avoid rapid movements.

3. Solution Preparation:

If preparing a solution, add the solid to the solvent slowly to prevent splashing.
Cap containers securely immediately after use.

4. Post-Handling:

Thoroughly clean the work area with an appropriate solvent and decontaminate all
equipment.
Remove PPE in the correct order to avoid cross-contamination.
Wash hands thoroughly with soap and water after handling the compound, even if gloves
were worn.[1]

Disposal Plan
Proper waste management is a critical component of laboratory safety.

Waste Segregation and Collection:

All solid waste contaminated with N-Stearoyl-DL-dihydrolactocerebroside, including used

PPE (gloves, etc.), weighing papers, and contaminated absorbent materials, should be

collected in a dedicated, clearly labeled, and sealed waste container.[1]

Unused or excess chemical should be disposed of as chemical waste and not returned to the

original container.

Empty containers should be rinsed thoroughly before disposal, with the rinseate collected as

chemical waste.[5]

Disposal Procedure:
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Since the hazards are not fully known, N-Stearoyl-DL-dihydrolactocerebroside waste

should not be disposed of in the regular trash or down the sanitary sewer.

The collected chemical waste must be disposed of through the institution's hazardous waste

management program. Follow all local, state, and federal regulations for hazardous waste

disposal.

Visual Workflow for Handling N-Stearoyl-DL-
dihydrolactocerebroside
The following diagram illustrates the key steps and decision points for the safe handling of N-
Stearoyl-DL-dihydrolactocerebroside.
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Caption: Workflow for safe handling of N-Stearoyl-DL-dihydrolactocerebroside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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n-stearoyl-dl-dihydrolactocerebroside]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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